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Compound of Interest

3-(4-Chlorophenyl)-1,3-oxazolidin-
Compound Name:

2-one
CAS No.: 5198-49-2
Cat. No.: B14113976

Get Quote

Executive Summary & Chemical Profile[2][3]

This guide outlines the critical disposal protocols for 3-(4-Chlorophenyl)-1,3-oxazolidin-2-
one. As a halogenated nitrogen heterocycle, this compound presents specific challenges for
thermal destruction. It must never be commingled with general organic waste streams.
Improper disposal risks damaging catalytic oxidizers in waste treatment facilities and creating
toxic byproducts (dioxins/furans) if incinerated without acid gas scrubbing.

Chemical Identity & GHS Classification[4][5]
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Parameter Specification

Chemical Name 3-(4-Chlorophenyl)-1,3-oxazolidin-2-one
CAS Number 5198-49-2

Molecular Formula CoHoNO2

Waste Class Halogenated Organic (RCRA Hazardous)

_ Acute Toxicity (Oral), Serious Eye Damage,
Primary Hazards ) o
Aquatic Toxicity

Critical Hazard Note: This compound contains a chlorine atom attached to an aromatic ring.
Upon combustion, it generates hydrogen chloride (HCI) gas.[1] If disposed of in non-
halogenated streams, it can corrode incinerator infrastructure.[1]

Core Directive: The Segregation Protocol[1]

The most common compliance failure in laboratories is the "dilution" of halogenated
compounds into general organic solvent waste. You must adhere to the Strict Segregation

Rule.

Why Segregation is Non-Negotiable

» Downstream Engineering: Non-halogenated waste is often used as fuel blending for cement
kilns or standard incinerators. These facilities lack the wet scrubbers required to neutralize
the acidic HCI gas produced when this compound burns.

o Cost Control: Halogenated waste disposal costs 3—5x more than non-halogenated waste.
Contaminating a 20L carboy of acetone with 5g of this oxazolidinone reclassifies the entire
container as halogenated waste, tripling the disposal cost.[1]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired or Unused)

Do not dissolve the solid in solvent to "make it easier" to pour. This increases waste volume

unnecessarily.[1]
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o Container Selection: Use the original container if possible. If the container is compromised,
transfer to a wide-mouth HDPE (High-Density Polyethylene) jar.

» Labeling: Affix a hazardous waste tag immediately.
o Constituent: "3-(4-Chlorophenyl)-1,3-oxazolidin-2-one"[1][2][3]
o Hazard Checkbox: Toxic, Irritant.[1][4]
o State: Solid.

e Secondary Containment: Place the sealed jar inside a clear plastic bag (chemically resistant)
before placing it in the satellite accumulation area (SAA).

Scenario B: Liquid Waste (Mother Liquors/Reaction

Mixtures)
This applies if the compound is dissolved in solvents (e.g., DCM, Ethyl Acetate, DMSO).[1]

o Stream Identification:
o If solvent is Halogenated (e.g., DCM): Pour into the Halogenated Waste carboy.[1]

o If solvent is Non-Halogenated (e.g., Methanol): Because the solute (the oxazolidinone) is
halogenated, the entire mixture must now be treated as Halogenated Waste.[1]

e pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved acidic workups,
neutralize before adding to the waste carboy to prevent gas generation.[1]

e Log Entry: You must record the approximate concentration or mass of the oxazolidinone on
the waste container's log sheet.

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Syringes)[1]

o Separation: Do not throw into regular trash or biohazard bins.
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e Collection: Collect in a dedicated "Solid Hazardous Waste" bucket lined with a thick (6-mil)

polyethylene bag.

e Labeling: Tag the bag as "Solid Debris Contaminated with Halogenated Organics."

Visual Decision Logic (Workflow)

The following diagram illustrates the decision-making process for segregating this specific

compound to ensure regulatory compliance.
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Waste Generation:
3-(4-Chlorophenyl)-1,3-oxazolidin-2-one

Physical State?

Solid Waste Liquid Waste
(Pure or Debris) (Dissolved)

Solvent Type?

y

Pack in HDPE Jar/Bag
Label: "Toxic Solid'

Contains Halogens \No Halogens

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

Halogenated Solvent

(e.g., DCM, Chloroform) ontaminated by Solute

CRITICAL STEP:
Reclassify as Halogenated Waste

Disposal Stream:
Halogenated Organic Waste
(High Temp Incineration + Scrubbing)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating chlorophenyl oxazolidinone waste. Note that even
non-halogenated solvents must be moved to the halogenated stream once contaminated by
this compound.[1]

Emergency Spill Management

Pre-requisite: PPE (Nitrile gloves, lab coat, safety goggles).[1] If powder form is fine/dusty, use
an N95 or P100 respirator.[1]

Spill Type Immediate Action Protocol

1. Do not sweep dry. This creates dust
aerosols.2. Cover with wet paper towels (water
) ) or ethanol) to dampen.3. Scoop damp slurry into
Solid Spill _ _ _
a glass/HDPE jar.4. Wipe area with soap and
water; dispose of wipes as hazardous solid

waste.

1. Contain with absorbent pads or vermiculite.2.

Do not use sawdust (potential reaction with
Liquid Spill oxidizers if present).3. Place saturated

absorbents into a heavy-duty plastic bag.4.

Label as "Halogenated Solvent Spill Debris."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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